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Compound of Interest

Compound Name: Radon-220

Cat. No.: B1213171

Technical Support Center: Radon-220
Experiments

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
low count rates and other issues during Radon-220 (Thoron) experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of unexpectedly low count rates in my Radon-220
experiment?

Al: Low count rates in Radon-220 experiments can stem from several factors, broadly
categorized as issues with the Radon-220 source, the detection system, or the experimental
procedure itself. Specific causes include:

e Source-Related Issues:

o Low Emanation Rate: The material hosting the Thorium-228 source may have a low
emanation coefficient, meaning the Radon-220 gas is not efficiently released.[1][2]

o Source Decay: While Thorium-228 has a relatively long half-life (1.91 years), older sources
will have diminished activity.
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o Improper Source Preparation: Sintered sources or those not properly prepared may trap
the Radon-220 within the material matrix.[3]

o Detector and Electronics Issues:

o Low Detector Efficiency: The intrinsic efficiency of your detector for the alpha particles of
interest may be low. Some detectors, like the RAD7, have been reported to have a lower
sensitivity to Radon-220 compared to Radon-222.[4][5]

o Incorrect Detector Settings: Improper high voltage bias, discriminator settings, or energy
calibration can lead to a loss of counts.

o Detector Malfunction: This can include a fractured scintillation crystal, a light leak in a
photomultiplier tube (PMT), or a defective solid-state detector.[6]

o Electronics Malfunction: Issues with NIM modules such as the preamplifier, amplifier, or
multichannel analyzer (MCA) can lead to signal loss.[7][8]

o Experimental Protocol and Environmental Factors:

[¢]

Leaks in the System: Any leaks in the gas handling lines or the measurement chamber
can lead to the loss of Radon-220 before it reaches the detector.

o High Humidity: Excessive moisture can affect the performance of some detectors, such as
electret ion chambers and scintillation cells.[9]

o Incorrect Flow Rate: In flow-through experiments, an incorrect gas flow rate can prevent
an adequate concentration of Radon-220 from reaching the detector.

o High Background: While not directly a cause of low source counts, a high background can
make it difficult to resolve the Radon-220 peaks, leading to inaccurate (and potentially
lower) net counts after background subtraction.

Q2: How can | differentiate between a source problem and a detector problem?

A2: To distinguish between a source and a detector issue, a systematic approach is necessary:
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o System Health Check: Verify all electronic components are powered on and cables are
securely connected.

» Use a Known Calibration Source: Test the detector with a calibrated alpha source (e.g.,
Americium-241). If you observe the expected count rate and energy resolution for this
source, your detector and electronics are likely functioning correctly, and the issue probably
lies with your Radon-220 source or the experimental setup.

 Inspect the Radon-220 Source: If possible, visually inspect the source for any signs of
degradation.

e Review Source Documentation: Check the age and calibration certificate of your Thorium-
228 source to ensure it should be producing a sufficient amount of Radon-220.

Q3: My alpha spectrum shows unexpected peaks. What could be the cause?
A3: Unexplained peaks in your alpha spectrum can be caused by:

» Electronic Noise: Malfunctioning electronics can introduce noise that may be interpreted as
signal pulses.[6]

» Contamination: The detector or measurement chamber may be contaminated with other
alpha-emitting radionuclides.

e Radon-222 Interference: Radon-222 and its progeny are often present as background and
can interfere with the Radon-220 spectrum. For example, the 6.0 MeV alpha from 218Po (a
Radon-222 daughter) can interfere with the 6.05 MeV and 6.09 MeV alphas from 212Bi (a
Radon-220 daughter).[9][10]

e Thoron Progeny Peaks: Ensure you are correctly identifying all the alpha peaks from the
Radon-220 decay chain, including those from Polonium-216 (6.78 MeV) and Polonium-212
(8.78 MeV).[5][11]

Q4: What are common background sources in Radon-220 experiments and how can | reduce
them?

A4. Common background sources include:
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Ambient Radon-222 and Radon-220: Radon isotopes are naturally present in the air and can
infiltrate your experimental setup.[12][13]

Radioactivity in Detector and Shielding Materials: The materials used to construct the
detector and its shielding can contain trace amounts of radioactive isotopes.

Cosmic Rays: High-energy cosmic rays can interact with the detector and shielding to
produce background signals.

To reduce background:

Purge with Nitrogen or Clean Air: Flushing the detector chamber with radon-free gas can
significantly reduce the background from ambient radon.[12]

Use Low-Activity Shielding: Construct shielding from materials known to have low intrinsic
radioactivity, such as old lead.[12]

Work in a Controlled Atmosphere: If possible, assemble and operate your experiment in an
environment with controlled, low radon levels.

Active Shielding: For highly sensitive experiments, an anti-coincidence system (e.g., a plastic
scintillator surrounding the primary detector) can be used to reject cosmic ray-induced
events.[12]

Troubleshooting Guides

Guide 1: Troubleshooting Low Counts - A Step-by-Step
Approach

This guide provides a logical workflow for diagnosing the cause of low count rates.

Step 1: Initial System Checks

Question: Are all components of the data acquisition system powered on and properly
connected?

Action:

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1213171?utm_src=pdf-body
https://pdfs.semanticscholar.org/b9e3/2cda4bcf72fea6c930db3638241c4f0fd1a9.pdf
https://www.researchgate.net/publication/253254317_Radon_Background_Reduction_and_Material_Selection
https://pdfs.semanticscholar.org/b9e3/2cda4bcf72fea6c930db3638241c4f0fd1a9.pdf
https://pdfs.semanticscholar.org/b9e3/2cda4bcf72fea6c930db3638241c4f0fd1a9.pdf
https://pdfs.semanticscholar.org/b9e3/2cda4bcf72fea6c930db3638241c4f0fd1a9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Verify that the NIM bin, preamplifier, amplifier, and MCA are all powered on.
o Check all BNC and high-voltage cables for secure connections.

o Ensure the detector is properly seated and, if applicable, the vacuum in the chamber is at
the correct level.

Step 2: Detector and Electronics Verification
e Question: Is the detector and its associated electronics chain functioning correctly?

e Action:

o

Power down the system and replace the Radon-220 setup with a known, calibrated alpha
source (e.g., Am-241).

o Power up the system and acquire a spectrum for a set amount of time.

o If the count rate and energy resolution are as expected for the calibration source: The
problem is likely with your Radon-220 source or the gas handling system. Proceed to Step
3.

o If the count rate is low or there is no signal: The problem is with the detector or electronics.
Proceed to the "Detector/Electronics Troubleshooting Flowchart" below.

Step 3: Radon-220 Source and Gas Handling System Check
e Question: Is the Radon-220 source producing and delivering gas to the detector effectively?
e Action:

o Check for Leaks: Use a leak detector or a pressure-decay test to ensure the integrity of
your gas lines and measurement chamber.

o Verify Flow Rates: If using a flow-through system, check your mass flow controllers to
ensure the correct carrier gas flow rate is being used.
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o Inspect the Source: Check the age and condition of your Thorium-228 source. Consider
that the emanation efficiency can be affected by factors like moisture.[1]

o Increase Emanation (if possible): For some source types, gently heating the source
material can increase the radon emanation rate. This should be done with caution and in
accordance with safety protocols.

Data Presentation

Table 1: Typical Alpha Energies in Radon-220 Decay Chain

Isotope Half-life Alpha Energy (MeV)
Radon-220 (Rn-220) 55.6s 6.29
Polonium-216 (Po-216) 0.15s 6.78
) ) ] 6.05 & 6.09 (from a small
Bismuth-212 (Bi-212) 60.6 min
branch)
Polonium-212 (Po-212) 0.3 ps 8.78

Source: Data compiled from various nuclear data sheets.[5]

Table 2: Radon-220 Emanation Coefficients for Various Materials

Mean Rn-220 Emanation

Material o Reference
Coefficient

Mineral 0.0005 + 0.0001 in[1]

Rock 0.157 £ 0.086 in[1]

Rock (average) 0.105 £ 0.145 in[1]

Note: The emanation coefficient is the fraction of Radon-220 atoms produced within the
material that escape from the material's surface.

Table 3: Comparison of Detector Efficiencies for Radon-222 and Radon-220

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www-pub.iaea.org/MTCD/Publications/PDF/trs474_webfile.pdf
https://www.benchchem.com/product/b1213171?utm_src=pdf-body
https://www.researchgate.net/publication/273474947_Research_on_the_lower_detection_efficiency_of_the_RAD7_for_220Rn_than_for_222Rn
https://www.benchchem.com/product/b1213171?utm_src=pdf-body
https://www-pub.iaea.org/MTCD/Publications/PDF/trs474_webfile.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/trs474_webfile.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/trs474_webfile.pdf
https://www.benchchem.com/product/b1213171?utm_src=pdf-body
https://www.benchchem.com/product/b1213171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Typical Efficiency for Rn- .
Detector Type e Notes on Rn-220 Efficiency

Sensitivity for Rn-220 is
RAD7 Calibrated for Rn-222 reported to be ~30% less than
for Rn-222.[4][5]

o ] Efficiency can be affected by
Scintillation Cell (Lucas Cell) High, can be ~95% o
pressure and humidity.[4]

) Efficiency is determined by the
) . Dependent on geometry (solid ]
Solid-State Silicon Detector o) solid angle between the source
angle
I and the detector.

Experimental Protocols
Protocol 1: Calibration of an Alpha Spectrometer for
Radon-220 Measurements

» Objective: To determine the detection efficiency of the alpha spectrometer for the alpha
particles emitted by Radon-220 and its progeny.

o Materials:

o Calibrated Thorium-228 source with known Radon-220 emanation rate.

o

Alpha spectrometer (solid-state detector or scintillation cell).

[¢]

NIM electronics (preamplifier, amplifier, MCA).

[¢]

Gas-tight measurement chamber.

o

Mass flow controllers and inert carrier gas (e.g., nitrogen).
e Procedure:
1. Assemble the experimental setup, ensuring all connections are gas-tight.

2. Place the calibrated Th-228 source in the measurement chamber.
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3. Purge the chamber and detector with the inert carrier gas to remove any ambient radon.

4. Start the flow of the carrier gas over the Th-228 source and into the measurement
chamber at a known, constant rate.

5. Allow the system to reach equilibrium, where the rate of Radon-220 entering the chamber
is balanced by its decay. This may take several minutes.

6. Acquire an alpha spectrum for a predetermined amount of time.

7. ldentify the peaks corresponding to the Radon-220 progeny (e.g., Po-216 at 6.78 MeV
and Po-212 at 8.78 MeV).

8. Calculate the net counts in each peak by subtracting the background.

9. The detection efficiency (g) for a given alpha energy is calculated as: € = (Net Count Rate)
/ (Activity of the source x Emanation Coefficient x Branching Ratio)

10. Repeat the measurement multiple times to determine the uncertainty in the efficiency.

Visualizations
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Start: Low Count Rate Observed

Step 1: Perform Initial System Checks
(Power, Cables, Connections)

(Step 2: Test with Calibrated Alpha Source)

Fix Connections / Power On

Yes

\ 4

tep 3: Check Rn-220 Source and Gas System
(Leaks, Flow Rate, Source Age)
T

Problem is with Detector or Electronics (S

Go to Detector/Electronics Problem is likely with Rn-220 Source
Troubleshooting Flowchart or Gas Handling System
A\
Re-check Count Rate <

Resolve Leaks, Adjust Flow,
or Replace Source

Click to download full resolution via product page

Caption: Troubleshooting workflow for low count rates.
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Start: Low/No Counts with Calibrated Source

[Check Detector High Voltage Setting]

Yes

Adjust HV to Recommended Value

Preamplifier OK?

Check Amplifier Settings
(Gain, Shaping Time) and Output

Amplifier OK?

No

Check MCA Settings
(LLD, ULD, ADC)

Detector is Likely Faulty

REplEEE (R el (e.g., damaged crystal, light leak)

Retest with Calibrated Source Consult Manual or Replace Detector

Click to download full resolution via product page

Caption: Detector and electronics troubleshooting flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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